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Compound of Interest

Compound Name: Cymantrene

Cat. No.: B8566760 Get Quote

IMMEDIATE SAFETY PRECAUTIONS: Cymantrene (Cyclopentadienylmanganese tricarbonyl)

is a highly toxic organometallic compound. It is fatal if swallowed, inhaled, or in contact with

skin.[1] Always handle Cymantrene in a certified chemical fume hood while wearing

appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and

chemical-resistant gloves.

This guide provides essential procedural information for the safe and compliant disposal of

Cymantrene and its contaminated waste materials, tailored for researchers and professionals

in laboratory settings. Adherence to these procedures is critical for ensuring personnel safety

and environmental protection.

Summary of Key Data
For quick reference, the following table summarizes the essential identification and safety

information for Cymantrene.
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Property Data Reference

Chemical Name
Cyclopentadienylmanganese

tricarbonyl
[1]

Synonyms
Cymantrene, Tricarbonyl(eta-

cyclopentadienyl)manganese
[1][2]

CAS Number 12079-65-1 [1][2]

Molecular Formula C₈H₅MnO₃ [1]

Appearance
Yellow to dark orange

crystalline solid
[1][2]

Hazards

Fatal if swallowed, fatal in

contact with skin, fatal if

inhaled. Air sensitive.

[1]

Transport Designation

UN 2811, TOXIC SOLID,

ORGANIC, N.O.S.

(TRICARBONYL(Η-

CYCLOPENTADIENYL)MANG

ANESE), Hazard Class 6.1,

Packing Group II

[2]

Disposal Philosophy: Treat as Hazardous Waste
Due to its high toxicity and reactivity, Cymantrene and any materials contaminated with it must

be treated as hazardous waste. There are no standard, validated laboratory procedures for the

chemical neutralization or deactivation of Cymantrene that are safe for general application.

Attempting to neutralize Cymantrene without a thoroughly vetted protocol can lead to the

formation of equally or more hazardous decomposition products, such as volatile manganese

compounds or flammable cyclopentadiene derivatives.[3]

The only recommended and compliant method of disposal is through a licensed environmental

waste management contractor.

Step-by-Step Disposal Protocol
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The following protocol outlines the necessary steps for the safe collection, storage, and

disposal of Cymantrene waste.

1. Waste Segregation and Collection:

Solid Waste:

Collect all solid Cymantrene waste, including unused product, contaminated spatulas,

weighing paper, and disposable labware, in a dedicated, properly labeled hazardous

waste container.

The container must be made of a compatible material (e.g., glass or polyethylene), be in

good condition, and have a secure, tight-fitting lid.

Liquid Waste:

Solutions containing Cymantrene should be collected in a separate, labeled hazardous

waste container for organic or organometallic waste.

Do not mix Cymantrene waste with other incompatible waste streams.

Contaminated PPE:

Gloves, disposable lab coats, and other heavily contaminated PPE must be collected in a

sealed bag or container and treated as hazardous waste.

2. Labeling of Hazardous Waste:

Clearly label the hazardous waste container with the words "Hazardous Waste."

The label must include:

The full chemical name: "Cymantrene (Cyclopentadienylmanganese tricarbonyl)"

The approximate concentration and quantity of the waste.

The associated hazards (e.g., "Toxic," "Air Sensitive").
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The date of accumulation.

The name of the principal investigator and laboratory location.

3. On-site Storage:

Store the sealed hazardous waste container in a designated, secure satellite accumulation

area within the laboratory.

This area should be away from heat, sources of ignition, and incompatible chemicals,

particularly strong oxidizing agents and halogens.[1]

Ensure the storage area is well-ventilated.

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the Cymantrene hazardous waste.

Provide the EHS department with accurate information about the waste contents.

Follow all institutional and local regulations for hazardous waste disposal.[1]

Experimental Workflow for Disposal
The logical flow for the proper disposal of Cymantrene is depicted in the diagram below. This

workflow emphasizes the critical steps of containment, labeling, and professional handling.
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Start: Cymantrene Waste Generation

Collect Solid Waste
(e.g., unused chemical, contaminated labware)

Collect Liquid Waste
(e.g., solutions containing Cymantrene)

Label Waste Container
(Contents, Hazards, Date)

Store in Designated
Satellite Accumulation Area

Contact Environmental Health & Safety (EHS)
for Pickup

Professional Disposal by
Licensed Contractor

End: Compliant Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe and compliant disposal of Cymantrene waste.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of Cymantrene, minimizing risks to themselves, their colleagues, and the

environment. Always consult your institution's specific safety and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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